N-(4-chlorobenzyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C17H16ClN3OS/c1-11-7-12(2)21-17(15(11)8-19)23-10-16(22)20-9-13-3-5-14(18)6-4-13/h3-7H,9-10H2,1-2H3,(H,20,22)
• InChI Key: VNQMOQWRZBKETD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC(=O)NCC2=CC=C(C=C2)Cl)C
• Molecular Formula: C17H16ClN3OS
• Molecular Weight: 345.8 g/mol

Description

N-(4-chlorobenzyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as CCT137690, is a potent and selective inhibitor of the mitotic kinase, Aurora A. Aurora A is a critical regulator of cell division and is overexpressed in many types of cancer cells. As such, CCT137690 has been investigated as a potential anticancer agent.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

The synthesis of N-(4-chlorobenzyl)-2-[(3-cyano-4,6-dimethylpyridin-2-yl)thio]acetamide derivatives has been explored for their potential in pharmacological applications, particularly as anticonvulsants. A study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, evaluating their anticonvulsant activities through molecular docking and in vivo assays. The results suggested moderate anticonvulsant activity for these compounds, with specific derivatives showing significant effects in prolonging latency periods and reducing seizure duration and severity in a pentylenetetrazole-induced seizure model in rats (Severina et al., 2020).

Heterocyclic Synthesis

Another aspect of research on this compound includes its role in the synthesis of heterocyclic compounds, serving as a precursor or intermediate in various chemical reactions. Studies have demonstrated its utility in generating diverse heterocycles, including pyrazole, thiazole, and thiadiazole derivatives. These compounds have been explored for their antimicrobial and antitumor activities, highlighting the versatility of this compound in medicinal chemistry research (Schmeyers & Kaupp, 2002).